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N-a-(tert-Butoxycarbonyl)-L-glutamic acid y-allyl ester, commonly abbreviated as Boc-L-
Glu(OAIl-OH, is a selectively protected derivative of the amino acid L-glutamic acid. Its unique
architecture, featuring two distinct and orthogonally removable protecting groups, makes it an
invaluable asset in the fields of peptide synthesis, drug delivery, and polymer chemistry.[1][2]

The core utility of this molecule lies in its dual-protection strategy:

o The tert-butoxycarbonyl (Boc) group shields the a-amino group. This group is stable under a
variety of reaction conditions but can be readily removed with mild acids, such as
trifluoroacetic acid (TFA).[3][4]

» The allyl ester (All) protects the y-carboxyl group. This group is stable to the acidic conditions
used for Boc removal but can be selectively cleaved using transition metal catalysts, most
commonly palladium(0) complexes like Pd(PPhs)a.[5]

This orthogonality allows for precise, stepwise chemical manipulations, enabling the
construction of highly complex peptides and other advanced molecular architectures. This
guide will explore the synthesis, characterization, and strategic applications that make Boc-L-
Glu(OAll)-OH a cornerstone reagent in modern pharmaceutical research.
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Physicochemical and Spectroscopic Profile

A thorough understanding of a reagent's physical and chemical properties is fundamental to its
effective application in the laboratory. The key characteristics of Boc-L-Glu(OAll)-OH are
summarized below.

Property Value Source
CAS Number 132286-79-4 [1][6][7]
Molecular Formula C13H21NOe [1][8]
Molecular Weight 287.31 g/mol [718]
Appearance White powder [1]
Purity >97% (HPLC) [1]
Optical Rotation [oD?% = -11 2 2° (=L in [1]
MeOH)
Storage Conditions 0-8 °C [1]

Boc-L-Glu(OAll)-OH, (S)-5-
Allyloxy)-2-((tert-

Synonyms (Allyloxy)-2( ] [1][6]
butoxycarbonyl)amino)-5-

oxopentanoic acid

Synthesis and Purification: A Validated Protocol

The reliable synthesis of Boc-L-Glu(OAIll)-OH is crucial for its application. While several
methods exist, one common and efficient approach involves the selective esterification of the y-
carboxylic acid of a suitably protected glutamic acid precursor. A well-documented method is
the Mitsunobu reaction, which allows for the formation of the ester under mild conditions.[5][9]

Synthetic Workflow: Mitsunobu Esterification

The synthesis starts from a commercially available precursor, N-Boc-L-glutamic acid a-tert-
butyl ester. The free y-carboxylic acid is esterified using allyl alcohol.
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Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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